Cas no 19275-44-6 (1-Isomangostin)

1-Isomangostin structure
1-Isomangostin structure
Product Name:1-Isomangostin
CAS No:19275-44-6
MF:C24H26O6
MW:410.459647655487
CID:51259
PubChem ID:5281641
Update Time:2025-04-18

1-Isomangostin Chemical and Physical Properties

Names and Identifiers

    • 1-Isomangostin
    • 5,9-dihydroxy-10-methoxy-2,2-dimethyl-11-(3-methylbut-2-enyl)-3,4-dihydropyrano[2,3-a]xanthen-12-one
    • 2H,12H-Pyrano[2,3-a]xanthen-12-one,3,4-dihydro-5,9-dihydroxy-10-methoxy-2,2-dimethyl-11-(3-methyl-2-butenyl)-(8CI,9CI)
    • I-Isomangostin
    • HY-N8362
    • DTXSID50415165
    • 2H,12H-Pyrano[2,3-a]xanthen-12-one,3,4-dihydro-5,9-dihydroxy-10-methoxy-2,2-dimethyl-11-(3-methyl-2-butenyl)-
    • SCHEMBL13795112
    • CHEBI:636
    • CHEMBL481309
    • 5,9-dihydroxy-10-methoxy-2,2-dimethyl-11-(3-methylbut-2-en-1-yl)-3,4-dihydro-2H,12H-pyrano[2,3-a]xanthen-12-one
    • 5,9-DIHYDROXY-10-METHOXY-2,2-DIMETHYL-11-(3-METHYLBUT-2-EN-1-YL)-2,3,4,12-TETRAHYDRO-1,7-DIOXATETRAPHEN-12-ONE
    • AKOS040760889
    • CS-0143566
    • 19275-44-6
    • FS-8230
    • Q27105323
    • 5,9-dihydroxy-10-methoxy-2,2-dimethyl-11-(3-methylbut-2-enyl)-3,4-dihydropyrano(2,3-a)xanthen-12-one
    • DTXCID40366016
    • DA-59934
    • 5,9-dihydroxy-10-methoxy-2,2-dimethyl-11-(3-methylbut-2-en-1-yl)-3,4-dihydro-2H,12H-pyrano(2,3-a)xanthen-12-one
    • Inchi: 1S/C24H26O6/c1-12(2)6-7-14-19-17(11-16(26)22(14)28-5)29-18-10-15(25)13-8-9-24(3,4)30-23(13)20(18)21(19)27/h6,10-11,25-26H,7-9H2,1-5H3
    • InChI Key: JUHXHWKPHWGZKL-UHFFFAOYSA-N
    • SMILES: O1C2C3C(C4C(=C(C(=CC=4OC=3C=C(C=2CCC1(C)C)O)O)OC)C/C=C(\C)/C)=O

Computed Properties

  • Exact Mass: 410.17300
  • Monoisotopic Mass: 410.17293854 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 3
  • Complexity: 683
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 410.5
  • XLogP3: 5.1
  • Topological Polar Surface Area: 85.2Ų

Experimental Properties

  • Color/Form: Powder
  • Melting Point: 245-249°C
  • PSA: 89.13000
  • LogP: 4.97830

1-Isomangostin Pricemore >>

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1-Isomangostin Production Method

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